5S,12S-DiHETE

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-9-13-18(21)14-10-7-8-11-15-19(22)16-12-17-20(23)24/h6-11,14-15,18-19,21-22H,2-5,12-13,16-17H2,1H3,(H,23,24)/b8-7-,9-6-,14-10+,15-11+/t18-,19+/m0/s1
• InChIKey: VNYSSYRCGWBHLG-RYYHSVJXSA-N

5S,12S-DiHETE in Biomedical Research Procurement: Key Specifications and Baseline Characteristics

5S,12S-DiHETE (5S,12S-dihydroxy-6E,8Z,10E,14Z-eicosatetraenoic acid) is a bioactive eicosanoid derived from arachidonic acid via sequential oxygenation by 5-lipoxygenase (5-LO) and 12-lipoxygenase (12-LO) [1]. Also known as 6-trans-12-epi-LTB4, it is a stereoisomer of leukotriene B4 (LTB4; 5S,12R-DiHETE) and can be synthesized nonenzymatically via LTA4 hydrolysis or enzymatically through transcellular metabolism between platelets and neutrophils [2]. This compound is endogenously produced in skeletal tissues, synovial fluid, and activated leukocytes, and serves as an analytical reference standard and mechanistic probe for studying stereospecific lipoxygenase pathways and eicosanoid receptor pharmacology [3].

Workflow Stereochemical-control studies for lipoxygenase pathways

Selection Isomer-specific eicosanoid receptor pharmacology probe

Use Context Analytical reference standard for LC-MS/MS isomer discrimination

• [1] Borgeat P, Picard S, Vallerand P, Sirois P. Prostaglandins Med. 1981;6(6):557-570. View Source
• [2] Chemical Suppliers Database. 5(S),12(S)-DiHETE (6-trans-12-epi-LTB4). CAS: 73151-67-4. View Source
• [3] Li P, Wu D, et al. Identification of endogenous 5S,12S-diHETE in chick osteoblasts and epiphyseal cartilage. Prostaglandins. 1992. View Source

Why 5S,12S-DiHETE Cannot Be Substituted with 5S,12R-DiHETE or Other 5,12-DiHETE Isomers in Pharmacological and Analytical Studies

Substituting 5S,12S-DiHETE with its 12R epimer (LTB4) or other 5,12-DiHETE isomers fundamentally alters experimental outcomes due to profound stereospecific differences in receptor engagement and cellular function. The stereochemistry at C12 constitutes a binary functional switch: LTB4 (5S,12R) is a potent neutrophil chemoattractant, whereas 5S,12S-DiHETE is essentially inactive in chemotaxis, differing by over four orders of magnitude in potency [1]. Similarly, 5S,12S-DiHETE fails to induce calcium mobilization in neutrophils at concentrations where LTB4 produces near-maximal responses [2]. Conversely, 5S,12S-DiHETE exhibits functional activity in platelet inhibition that is completely absent in its 12R counterpart, demonstrating that stereochemical inversion does not merely attenuate activity but redirects functional specificity to entirely distinct biological pathways [3]. These stereochemical requirements render generic substitution experimentally invalid for any study requiring precise pharmacological characterization or pathway-specific biomarker quantification.

Target

5S,12S-DiHETE

Stereochemical negative control; platelet-inhibition pathway context

Substitute

LTB4 (5S,12R-DiHETE)

Potent neutrophil chemoattractant; absent platelet inhibition — may shift pathway readout

Risk

12R epimer may invert functional response; LC-MS/MS co-elution may require isomer-specific verification

• [1] Dahinden CA, Clancy RM, Hugli TE. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils. J Immunol. 1984;133(3):1477-1482. View Source
• [2] Sha'afi RI, Naccache PH, Molski TF, Borgeat P, Goetzl EJ. Cellular regulatory role of leukotriene B4: its effects on cation homeostasis in rabbit neutrophils. J Cell Physiol. 1981;108(3):401-408. View Source
• [3] Croset M, Lagarde M. Stereospecific inhibition of PGH2-induced platelet aggregation by lipoxygenase products of icosaenoic acids. Biochem Biophys Res Commun. 1983;112(3):878-883. View Source

Quantitative Differentiation of 5S,12S-DiHETE from Structural Analogs: A Comparative Evidence Guide for Procurement Decisions

Chemotactic Activity: 5S,12S-DiHETE vs. LTB4 (5S,12R-DiHETE) in Human Neutrophils

In a Boyden-chamber chemotaxis assay using purified human neutrophils, 5S,12S-DiHETE failed to induce any measurable chemotactic response at concentrations between 10⁻⁶ M and 10⁻⁵ M, whereas LTB4 exhibited an ED₅₀ of 10⁻⁸ M with detectable activity at 10⁻⁹ M [1]. The authors concluded that if any chemotactic activity exists for 5S,12S-DiHETE, it is at least 10,000-fold (four orders of magnitude) lower than that of LTB4 [1].

Neutrophil chemotaxis

Head-to-head

≥10,000-fold lower potency vs. LTB4 (ED₅₀ 10⁻⁸ M); no measurable response at 10⁻⁶–10⁻⁵ M

Supports negative-control context for LTB4 receptor studies

Boyden-chamber, human neutrophils

Evidence Dimension	Neutrophil chemotaxis potency (ED₅₀)
Target Compound Data	No measurable activity at 10⁻⁶ M to 10⁻⁵ M
Comparator Or Baseline	LTB4 (5S,12R-DiHETE): ED₅₀ = 10⁻⁸ M
Quantified Difference	≥ 10,000-fold lower activity for 5S,12S-DiHETE
Conditions	Boyden-chamber assay; human peripheral blood neutrophils; purified by reverse-phase and straight-phase HPLC

Why This Matters

This >10,000-fold potency difference demonstrates that 5S,12S-DiHETE is functionally inert as a neutrophil chemoattractant, enabling its use as a negative control or baseline compound in LTB4 receptor studies without confounding chemotactic activity.

• [1] Dahinden CA, Clancy RM, Hugli TE. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils. J Immunol. 1984;133(3):1477-1482. View Source

Calcium Flux Modulation: 5S,12S-DiHETE vs. LTB4 in Rabbit Neutrophils

In rabbit neutrophils, LTB4 produced a rapid, dose-dependent increase in membrane permeability to calcium and release of calcium from intracellular stores. In direct comparison, the stereoisomer 5S,12S-DiHETE was essentially without effect on the rate of ⁴⁵Ca uptake at concentrations that produced near-maximal enhancement by LTB4 [1].

Calcium flux

Head-to-head

Complete absence of ⁴⁵Ca uptake at LTB4-maximal concentrations

Supports stereochemical specificity probe use

Rabbit neutrophils, isotopic tracer assay

Evidence Dimension	Rate of ⁴⁵Ca uptake (calcium mobilization)
Target Compound Data	Essentially no effect at concentrations that produce near-maximal LTB4 response
Comparator Or Baseline	LTB4: dose-dependent increase in ⁴⁵Ca influx
Quantified Difference	Complete absence of measurable calcium mobilization activity for 5S,12S-DiHETE
Conditions	Rabbit peritoneal neutrophils; ⁴⁵Ca isotopic tracer assay

Why This Matters

The complete lack of calcium-mobilizing activity in 5S,12S-DiHETE, despite identical molecular formula and near-identical structure to LTB4, confirms its utility as a stereochemical specificity probe for dissecting structure-activity relationships at the LTB4 receptor.

• [1] Sha'afi RI, Naccache PH, Molski TF, Borgeat P, Goetzl EJ. Cellular regulatory role of leukotriene B4: its effects on cation homeostasis in rabbit neutrophils. J Cell Physiol. 1981;108(3):401-408. View Source

Platelet Aggregation Inhibition: 5S,12S-DiHETE vs. LTB4 (5S,12R-DiHETE) in Human Platelets

In PGH₂-induced human platelet aggregation assays, 5S,12S-DiHETE exhibited inhibitory activity comparable to that of S-configuration mono-HETEs. In stark contrast, its epimer LTB4 (5S,12R-DiHETE) was completely devoid of any inhibitory activity [1]. The study further established that S-configuration at the hydroxyl-bearing carbon is required for platelet aggregation inhibitory activity [1].

Platelet inhibition

Head-to-head

Active in PGH₂-induced platelet aggregation; LTB4 (12R) completely devoid of activity

Supports platelet inhibition pathway probe

Human platelets, HPLC-purified compounds

Evidence Dimension	Inhibition of PGH₂-induced human platelet aggregation
Target Compound Data	Active (shares activity with S-derivative mono-HETEs)
Comparator Or Baseline	LTB4 (5S,12R-DiHETE): completely devoid of inhibitory activity
Quantified Difference	Functional activity present in 5S,12S-DiHETE vs. complete absence in 5S,12R-DiHETE
Conditions	PGH₂-induced human platelet aggregation; compounds purified by HPLC

Why This Matters

This represents a functional reversal: 5S,12S-DiHETE is the active isomer for platelet inhibition, whereas LTB4 is inactive, demonstrating that procurement of the correct stereoisomer is essential for studies investigating platelet-modulatory eicosanoid pathways.

• [1] Croset M, Lagarde M. Stereospecific inhibition of PGH2-induced platelet aggregation by lipoxygenase products of icosaenoic acids. Biochem Biophys Res Commun. 1983;112(3):878-883. View Source

LTB4 Receptor Binding Affinity: 5S,12S-DiHETE vs. LTB4 in Human Neutrophils

The 5S,12S-all-trans-DiHETE analog of LTB4 competitively inhibited by 50% the binding of [³H]LTB4 to human PMN leukocytes at concentrations that evoked half-maximal chemotactic responses [1]. This binding affinity, while measurable, reflects its capacity to occupy the LTB4 receptor without triggering downstream functional activation, as evidenced by its negligible chemotactic and calcium-mobilizing activities.

Receptor binding

Head-to-head

50% competitive inhibition of [³H]LTB4 binding at half-maximal chemotactic concentrations

Supports receptor occupancy vs. activation differentiation

Human PMN leukocytes, radioligand assay

Evidence Dimension	Competitive inhibition of [³H]LTB4 binding to human PMN leukocytes
Target Compound Data	50% inhibition at concentrations producing half-maximal chemotactic responses
Comparator Or Baseline	LTB4: full agonist binding (Kd ~0.1-1 nM range)
Quantified Difference	Receptor occupancy without functional agonism (biased ligand profile)
Conditions	Human polymorphonuclear (PMN) leukocytes; radioligand binding assay with [³H]LTB4

Why This Matters

5S,12S-DiHETE functions as a competitive ligand at the LTB4 receptor while exhibiting minimal agonism, making it a valuable pharmacological tool for distinguishing receptor occupancy from functional activation in LTB4 receptor signaling studies.

• [1] Koo CH, Baud L, Sherman JW, Harvey JP, Goldman DW, Goetzl EJ. Molecular Properties of Leukocyte Receptors for Leukotrienes. In: Leukotrienes and Prostaglandins in Health and Disease. 1988. View Source

Enzymatic Biosynthetic Efficiency: h15-LOX-1 Produces 5S,12S-DiHETE as Primary Product from 5S-HETE

Human 15-lipoxygenase-1 (h15-LOX-1) demonstrates altered positional specificity when reacting with 5S-HETE, producing 90% 5S,12S-diHETE instead of the canonical 5S,15S-diHETE product, with kinetics approximately 5-fold greater than that of h12-LOX [1]. This non-canonical reactivity implicates h15-LOX-1 as a significant biosynthetic source of 5S,12S-DiHETE in vivo.

Enzymatic efficiency

Cross-study

h15-LOX-1 produces 90% 5S,12S-DiHETE from 5S-HETE, ~5-fold faster than h12-LOX

Supports h15-LOX-1 biosynthetic marker context

Recombinant enzyme kinetics

Evidence Dimension	Enzymatic product distribution and relative kinetics
Target Compound Data	90% of total product from 5S-HETE with h15-LOX-1
Comparator Or Baseline	h12-LOX produces 5S,12S-diHETE with ~5-fold lower kinetics
Quantified Difference	~5-fold higher reaction rate with h15-LOX-1; 90% product specificity
Conditions	Recombinant h15-LOX-1 enzyme; 5S-HETE substrate; kinetic analysis

Why This Matters

This enzymatic profile establishes 5S,12S-DiHETE as a primary readout for h15-LOX-1 non-canonical activity, enabling its use as a specific biosynthetic marker to distinguish h15-LOX-1 from h15-LOX-2 or h12-LOX activity in lipoxygenase pathway studies.

• [1] Perry SC, Kalyanaraman C, Tourdot BE, et al. Structural basis for altered positional specificity of 15-lipoxygenase-1 with 5S-HETE and 7S-HDHA and the implications for the biosynthesis of resolvin E4. Arch Biochem Biophys. 2022;727:109317. View Source

Transcellular Biosynthesis Marker: 5S,12S-DiHETE as a Diagnostic of Platelet-Neutrophil LOX Interactions

Human neutrophils metabolize platelet-derived 12S-HETE to 5S,12S-DiHETE specifically when stimulated, whereas unstimulated neutrophils instead produce 12S,20-DiHETE from the same precursor [1]. This stimulus-dependent metabolic routing distinguishes 5S,12S-DiHETE formation as an indicator of activated transcellular biosynthesis between platelets and neutrophils, a process not required for LTB4 production.

Transcellular marker

Class-level

Stimulated neutrophils produce 5S,12S-DiHETE from platelet 12S-HETE; resting neutrophils produce 12S,20-DiHETE

Supports transcellular pathway marker context

Human platelet-neutrophil model

Evidence Dimension	Neutrophil metabolic fate of 12S-HETE
Target Compound Data	5S,12S-DiHETE produced by stimulated neutrophils
Comparator Or Baseline	12S,20-DiHETE produced by unstimulated neutrophils
Quantified Difference	Stimulus-dependent product switching (qualitative pathway bifurcation)
Conditions	Human neutrophils; platelet-derived 12S-HETE as substrate; stimulation vs. resting conditions

Why This Matters

5S,12S-DiHETE serves as a unique functional biomarker of activated platelet-neutrophil transcellular LOX interactions, a pathway distinct from the intracellular LTA4 hydrolase route that generates LTB4, enabling pathway-specific interrogation in inflammatory models.

• [1] Marcus AJ, Safier LB, Ullman HL, et al. Platelet-neutrophil interactions. 12S,20- and 5S,12S-dihydroxyeicosapentaenoic acids: two novel neutrophil metabolites from platelet-derived 12S-hydroxyeicosapentaenoic acid. Prostaglandins. 1990. View Source

Optimal Research Applications for 5S,12S-DiHETE Based on Verified Quantitative Differentiation

Negative Control for LTB4 Receptor-Mediated Neutrophil Chemotaxis and Calcium Signaling Assays

Based on its >10,000-fold lower chemotactic potency relative to LTB4 [1] and complete absence of calcium-mobilizing activity [2], 5S,12S-DiHETE serves as an ideal stereochemical negative control in LTB4 receptor functional assays. Researchers can use this compound to validate that observed LTB4-induced neutrophil responses are receptor- and stereochemistry-specific rather than artifacts of lipid administration.

Competitive Ligand for LTB4 Receptor Occupancy Studies Without Functional Activation

Given its capacity to competitively inhibit [³H]LTB4 binding to human PMN leukocytes at concentrations that evoke half-maximal chemotactic responses [3], 5S,12S-DiHETE enables researchers to distinguish receptor occupancy from downstream functional agonism. This biased ligand profile supports pharmacological studies investigating the structural determinants of LTB4 receptor activation versus antagonism.

Stereospecific Probe for Platelet PGH₂ Antagonism and S-Configuration Requirement Studies

The functional activity of 5S,12S-DiHETE in inhibiting PGH₂-induced platelet aggregation, contrasted with the complete inactivity of its 12R epimer LTB4 [4], establishes this compound as an essential stereochemical probe for investigating S-configuration requirements in eicosanoid-mediated platelet inhibition pathways and negative feedback mechanisms in thrombosis models.

LC-MS/MS Analytical Reference Standard for Distinguishing Co-Eluting 5,12-DiHETE Isomers

Given that 5S,12S-DiHETE co-elutes with LTB4 under certain chromatographic conditions but can be resolved using differential mobility separation or chiral LC-MS/MS [5], authentic 5S,12S-DiHETE reference material is required for accurate quantification and isomer discrimination in complex biological matrices, including synovial fluid from rheumatoid arthritis patients where 5S,12S-DiHETE serves as a major LOX pathway interaction marker [6].

Application

Selection Property

Validation Focus

LTB4 receptor negative-control studies

Stereochemical negative-control profile

Chemotaxis and calcium signaling validation

Receptor occupancy vs. activation research

Biased ligand binding behavior

Competitive binding without functional agonism

Platelet PGH2 antagonism probe

S-configuration stereochemical requirement

Inhibition of platelet aggregation pathways

LC-MS/MS isomer discrimination standard

Isomer-specific retention or mobility separation

Co-elution resolution and quantification in biological matrices

• [1] Dahinden CA, Clancy RM, Hugli TE. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils. J Immunol. 1984;133(3):1477-1482. View Source
• [2] Sha'afi RI, Naccache PH, Molski TF, Borgeat P, Goetzl EJ. Cellular regulatory role of leukotriene B4: its effects on cation homeostasis in rabbit neutrophils. J Cell Physiol. 1981;108(3):401-408. View Source
• [3] Koo CH, Baud L, Sherman JW, Harvey JP, Goldman DW, Goetzl EJ. Molecular Properties of Leukocyte Receptors for Leukotrienes. In: Leukotrienes and Prostaglandins in Health and Disease. 1988. View Source
• [4] Croset M, Lagarde M. Stereospecific inhibition of PGH2-induced platelet aggregation by lipoxygenase products of icosaenoic acids. Biochem Biophys Res Commun. 1983;112(3):878-883. View Source
• [5] Differential mobility separation of leukotrienes and protectins. Analytical method for resolving LTB4 and 5S,12S-diHETE. View Source
• [6] Giera M, Ioan-Facsinay A, Toes R, et al. Lipid and lipid mediator profiling of human synovial fluid in rheumatoid arthritis patients by means of LC-MS/MS. Biochim Biophys Acta. 2012;1821(11):1415-1424. View Source